N-{6-[(1-methyl-4-piperidyl)oxy]-3-pyridyl}-4-phenylbutanamide

• IUPAC Name: N-[6-(1-methylpiperidin-4-yl)oxypyridin-3-yl]-4-phenylbutanamide
• InChI: InChI=1S/C21H27N3O2/c1-24-14-12-19(13-15-24)26-21-11-10-18(16-22-21)23-20(25)9-5-8-17-6-3-2-4-7-17/h2-4,6-7,10-11,16,19H,5,8-9,12-15H2,1H3,(H,23,25)
• InChI Key: HHZOXFTZQZNVBH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)OC2=NC=C(C=C2)NC(=O)CCCC3=CC=CC=C3
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

N-{6-[(1-methyl-4-piperidyl)oxy]-3-pyridyl}-4-phenylbutanamide, also known as MPHP-2201, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of indole-derived synthetic cannabinoids and has a chemical structure similar to that of the well-known cannabinoid, THC. In

Mechanism of Action

N-{6-[(1-methyl-4-piperidyl)oxy]-3-pyridyl}-4-phenylbutanamide acts as a potent agonist at the CB1 and CB2 receptors, which are part of the endocannabinoid system. This system plays a crucial role in regulating various physiological processes, including pain perception, appetite, mood, and memory. Activation of the CB1 and CB2 receptors by this compound leads to the release of neurotransmitters, such as dopamine and serotonin, which are responsible for the compound's psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. These effects include altered perception, mood, and behavior, as well as increased heart rate and blood pressure. This compound has also been shown to have analgesic properties, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-{6-[(1-methyl-4-piperidyl)oxy]-3-pyridyl}-4-phenylbutanamide in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the effects of synthetic cannabinoids on the endocannabinoid system without interference from other receptors. However, one limitation is the lack of information on the long-term effects of this compound on the brain and behavior, making it difficult to draw conclusions about its safety and efficacy.

Future Directions

There are several future directions for the study of N-{6-[(1-methyl-4-piperidyl)oxy]-3-pyridyl}-4-phenylbutanamide. One area of interest is the development of new synthetic cannabinoids with improved selectivity and potency for the CB1 and CB2 receptors. Additionally, more research is needed to understand the long-term effects of synthetic cannabinoids on the brain and behavior. Finally, this compound can be used as a tool to investigate the role of the endocannabinoid system in various physiological processes, such as pain perception and appetite regulation.
In conclusion, this compound is a synthetic cannabinoid with potential applications in scientific research. Its potency and selectivity for the CB1 and CB2 receptors make it a useful tool for investigating the endocannabinoid system and the effects of synthetic cannabinoids on the brain and behavior. However, more research is needed to understand the long-term effects of this compound and other synthetic cannabinoids on human health.

Synthesis Methods

The synthesis of N-{6-[(1-methyl-4-piperidyl)oxy]-3-pyridyl}-4-phenylbutanamide involves several steps, including the reaction of 4-phenylbutan-1-amine with 3-pyridylboronic acid to form the corresponding boronic ester. This intermediate is then coupled with 1-methyl-4-piperidone to form the desired product. The final compound is purified using chromatography techniques and characterized using various spectroscopic methods.

Scientific Research Applications

N-{6-[(1-methyl-4-piperidyl)oxy]-3-pyridyl}-4-phenylbutanamide has potential applications in various scientific research fields, including pharmacology, toxicology, and neuroscience. It can be used as a tool to investigate the endocannabinoid system and its role in various physiological processes. Additionally, it can be used to study the effects of synthetic cannabinoids on the brain and behavior.